Cas no 74367-33-2 ((1-Hydroxy-2,4,4-trimethylpentan-3-yl) 2-methylpropanoate)

(1-Hydroxy-2,4,4-trimethylpentan-3-yl) 2-methylpropanoate structure
74367-33-2 structure
Product Name:(1-Hydroxy-2,4,4-trimethylpentan-3-yl) 2-methylpropanoate
CAS No:74367-33-2
MF:C12H24O3
MW:216.317164421082
CID:59584
PubChem ID:156477
Update Time:2025-04-18

(1-Hydroxy-2,4,4-trimethylpentan-3-yl) 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • (1-Hydroxy-2,4,4-trimethylpentan-3-yl) 2-methylpropanoate
    • 2,2-Dimethyl-1-(2-hydroxy-1-isopropyl)propyl ester of isobutanoic acid
    • Propanoic acid,2-methyl-,2,2-dimethyl-1-(2-hydroxy-1-methylethyl)propyl ester
    • DTXSID40868303
    • CHEBI:145717
    • 2-methylpropanoic acid-2,2-dimethyl-1-(2-hydroxy-1-methylethyl)-propyl ester
    • YXISVHDWGVMPGJ-UHFFFAOYSA-N
    • 1-hydroxy-2,4,4-trimethylpentan-3-yl 2-methylpropanoate
    • 1-(2-Hydroxy-1-methylethyl)-2,2-dimethylpropyl 2-methylpropanoate
    • NS00076569
    • 74367-33-2
    • (1-Hydroxy-2,4,4-trimethylpentan-3-yl)2-methylpropanoate
    • Propanoic acid, 2-methyl-, 2,2-dimethyl-1-(2-hydroxy-1-methylethyl)propyl ester
    • Inchi: 1S/C12H24O3/c1-8(2)11(14)15-10(9(3)7-13)12(4,5)6/h8-10,13H,7H2,1-6H3
    • InChI Key: YXISVHDWGVMPGJ-UHFFFAOYSA-N
    • SMILES: O(C(C(C)C)=O)C(C(C)CO)C(C)(C)C

Computed Properties

  • Exact Mass: 216.17300
  • Monoisotopic Mass: 216.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 2.22870

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